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Compound of Interest

Compound Name: Oxycarboxin

Cat. No.: B166467

Essential Safety and Handling Guide for
Oxycarboxin

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Oxycarboxin. Adherence to these procedures is vital for ensuring
personal safety and environmental protection.

Hazard Classification

Oxycarboxin presents several health and environmental risks. The following table summarizes
its hazard classifications.
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Hazard Class Category Hazard Statement
o Harmful if swallowed.[1][2][3]
Acute Oral Toxicity Category 4 )
Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][3]
Serious Eye Damage/Eye Causes serious eye irritation or
o Category 2A/ 2

Irritation damage.[1][3][4]
Acute Inhalation Toxicity Category 4 Harmful if inhaled.[1]

] o Suspected of damaging fertility
Reproductive Toxicity Category 2 )

or the unborn child.[1]
Specific Target Organ Toxicity May cause drowsiness or
) Category 3 o
(Single Exposure) dizziness.[1]
N o May cause damage to organs
Specific Target Organ Toxicity
Category 2 through prolonged or repeated
(Repeated Exposure)
exposure.[1]
Hazardous to the Aquatic ) o
) Category 2 Toxic to aquatic life.[1]
Environment (Acute)
Hazardous to the Aquatic Toxic to aquatic life with long
Category 2

Environment (Long-term)

lasting effects.[1]

Operational Plan: Handling Oxycarboxin

A systematic approach is critical when handling Oxycarboxin to ensure safety and minimize

exposure risk.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the primary defense against exposure. The

following equipment is mandatory when handling Oxycarboxin.[5]

© 2025 BenchChem. All rights reserved.

Tech Support


http://cdn.chemservice.com/product/msdsnew/External/English/S-12740U1%20English%20SDS%20US.pdf
https://chemical-label.com/en/ghs/print-clp/5259-88-1/oxycarboxin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/500.htm
http://cdn.chemservice.com/product/msdsnew/External/English/N-12740%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-12740U1%20English%20SDS%20US.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/500.htm
http://cdn.chemservice.com/product/msdsnew/External/English/S-12740U1%20English%20SDS%20US.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/500.htm
http://cdn.chemservice.com/product/msdsnew/External/English/N-12740%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-12740U1%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-12740U1%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-12740U1%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-12740U1%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-12740U1%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-12740U1%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.solutionsstores.com/personal-protective-equipment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, butyl, neoprene).

[6]

Prevents skin contact and

potential absorption.

Eye/Face Protection

Safety goggles with side-

shields or a face shield.[6]

Protects against splashes,

dust, and vapors.[6]

Body Protection

Lab coat, chemical-resistant

coveralls, or other impervious
clothing. A chemical-resistant
apron is recommended when

mixing or loading.[6]

Minimizes skin exposure from

spills or dust.[6]

Respiratory Protection

A NIOSH/MSHA-approved
respirator is required if
exposure limits are exceeded,
if irritation is experienced, or if
working with dusts or aerosols

in poorly ventilated areas.[6][7]

[8]

Prevents inhalation of harmful

dust, mists, or vapors.[1][6]

Basic Clothing

Long-sleeved shirts, long

pants, socks, and shoes.[9]

Provides a baseline level of
protection against accidental

contact.

Note: Always follow the manufacturer's instructions for cleaning and maintaining PPE.[6] If no

instructions are available for washable items, use detergent and hot water, and wash them

separately from other laundry.[6]

Safe Handling Procedures

o Ventilation: Always handle Oxycarboxin in a well-ventilated area, preferably within a

chemical fume hood.[6]

o Emergency Equipment: Ensure a safety shower and an eyewash station are readily

accessible in the immediate work area.[6]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://www.accustandard.com/prod0059493.html
https://www.accustandard.com/prod0003233.html
http://cdn.chemservice.com/product/msdsnew/External/English/S-12740U1%20English%20SDS%20US.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Oxycarboxin
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Carboxin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Avoid Contact: Prevent all contact with skin and eyes.[6] Avoid breathing in dust, fumes,
mists, or vapors.[1][6]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, smoking, or using the restroom.[1][4][6]

o Contaminated Clothing: Contaminated work clothing should not be allowed out of the
workplace and must be washed before reuse.[4][6]

Storage Conditions

» Container: Store in the original, tightly sealed container.[1][4]

e Location: Keep in a cool, dry, well-ventilated, and secure area, out of reach of children and
animals.[9]

o Temperature: For short-term storage, maintain a temperature of 0-4°C. For long-term
storage, -20°C is recommended.[10]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and alkalis.[4][6]

Disposal Plan for Oxycarboxin

Proper disposal of Oxycarboxin and its containers is crucial to prevent environmental
contamination and health risks.

Unused or Unwanted Product

o Preferred Method: The most favorable course of action is to use an alternative, less
hazardous chemical if possible.[9] Any unused material should be recycled for its approved
use or returned to the manufacturer or supplier.[9]

e Hazardous Waste: If the above options are not feasible, Oxycarboxin must be disposed of
as hazardous waste.[11]

e Regulations: All disposal activities must be in strict accordance with local, regional, and
national environmental regulations.[1][4] Contact your local hazardous waste disposal facility
for guidance.[11]
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e Chemical Degradation: Simple hydrolysis is not recommended as decomposition products
can be more toxic than the original compound.[12] Professional hazardous waste services
should be used.[13]

Empty Containers

e Rinsing: Triple-rinse empty containers thoroughly with an appropriate solvent (e.g., water).

o Rinsate Disposal: The rinse water (rinsate) should be collected and used as a diluent for a
product mixture applied according to the label directions.[11][13] Do not pour rinsate down
the drain or onto the ground.[11][13]

» Final Disposal: Once properly rinsed, containers may be disposed of in accordance with
institutional and local regulations, which may include recycling or regular waste disposal.[13]
Never reuse an empty pesticide container for any other purpose.[11]

Visual Workflow for Safe Handling

The following diagram illustrates the key procedural steps for the safe handling of
Oxycarboxin, from preparation to final disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www2.gov.bc.ca/assets/gov/environment/pesticides-and-pest-management/pesticide-use/guidelines/safe_disposal_unwanted_pesticides.pdf
https://npic.orst.edu/health/disposal.html
https://www2.gov.bc.ca/assets/gov/environment/pesticides-and-pest-management/pesticide-use/guidelines/safe_disposal_unwanted_pesticides.pdf
https://npic.orst.edu/health/disposal.html
https://www2.gov.bc.ca/assets/gov/environment/pesticides-and-pest-management/pesticide-use/guidelines/safe_disposal_unwanted_pesticides.pdf
https://www2.gov.bc.ca/assets/gov/environment/pesticides-and-pest-management/pesticide-use/guidelines/safe_disposal_unwanted_pesticides.pdf
https://npic.orst.edu/health/disposal.html
https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

1. Preparation
- Review SDS
- Assemble all required PPE

\

2. Handling
- Work in a fume hood
- Weigh and prepare solution

Y

3. Application/Use
- Conduct experiment
- Avoid generating aerosols

\

4. Decontamination
- Clean work surfaces
- Decontaminate equipment

Y

5. PPE Removal
- Remove gloves, lab coat, etc.
- Wash hands thoroughly

Y

6. Waste Disposal
- Segregate hazardous waste
- Dispose of empty containers

g —— -~

7. Storage
- Return to secure storage
(0-4°C short term, -20°C long term)

Emergency Procedures

Spill
- Evacuate area
- Use spill kit

Exposure
- Use eyewash/shower
- Seek medical attention

If not using all material

Click to download full resolution via product page

Caption: Safe Handling Workflow of Oxycarboxin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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